2-n-Hexadecylindan

• CAS No.: 56248-65-8
• Molecular Formula: C25H42
• Molecular Weight: 342.6 g/mol
• IUPAC Name: 2-hexadecyl-2,3-dihydro-1H-indene
• InChI: InChI=1S/C25H42/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-21-24-19-16-17-20-25(24)22-23/h16-17,19-20,23H,2-15,18,21-22H2,1H3
• InChI Key: QRMLVRAWZSZLKS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC1CC2=CC=CC=C2C1

Description

2-n-Hexadecylindan is a bicyclic organic compound consisting of an indan core (a fused benzene and cyclopentane ring) substituted with a linear hexadecyl (C₁₆H₃₃) group at the 2-position. The hexadecyl group enhances hydrophobicity, which may influence solubility and reactivity compared to shorter-chain analogs.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-n-Hexadecylindan with structurally related compounds from the evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
2-n-Hexadecylindan	C₂₅H₄₂	342.6 (theoretical)	Aromatic ring, alkyl	Indan core + C₁₆ chain at position 2
4-N-Hexylbenzylamine	C₁₃H₂₁N	191.3	Benzylamine, hexyl	Benzene ring + hexyl chain + NH₂ group
Hexamethylene diisocyanate	C₈H₁₂N₂O₂	168.2	Diisocyanate (NCO)	Linear hexane backbone + two NCO groups
Hexaldehyde	C₆H₁₂O	100.2	Aldehyde (CHO)	Linear C₆ chain + terminal aldehyde

Key Observations :

• Alkyl Chain Length: 2-n-Hexadecylindan’s C₁₆ chain imparts significantly higher hydrophobicity than shorter-chain analogs like 4-N-Hexylbenzylamine (C₆) or Hexaldehyde (C₆).
• Functional Groups : Unlike 4-N-Hexylbenzylamine (amine group) or Hexamethylene diisocyanate (reactive NCO groups), 2-n-Hexadecylindan lacks polar functional groups, suggesting lower reactivity in nucleophilic or electrophilic reactions .
• Aromaticity : The indan core provides aromatic stability, similar to the benzene ring in 4-N-Hexylbenzylamine, but distinct from aliphatic compounds like Hexamethylene diisocyanate or Hexaldehyde .

Insights :

• In contrast, Hexamethylene diisocyanate’s high reactivity necessitates stringent safety protocols, unlike the inert alkyl-aromatic systems of 2-n-Hexadecylindan or 4-N-Hexylbenzylamine .

Analytical Identification Methods

Analytical techniques for distinguishing 2-n-Hexadecylindan from analogs include:

• Gas Chromatography-Mass Spectrometry (GC-MS) : Differentiates compounds based on retention times and fragmentation patterns (e.g., indan core vs. benzylamine ).
• Nuclear Magnetic Resonance (NMR) : Identifies alkyl chain length (C₁₆ vs. C₆) and functional groups (e.g., absence of NH₂ or NCO signals) .
• Infrared Spectroscopy (IR) : Detects aldehydes (Hexaldehyde) or isocyanates (Hexamethylene diisocyanate) absent in 2-n-Hexadecylindan .